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Introduction
4-Nitrophenethyl bromide, with the CAS number 5339-26-4, is a valuable reagent in organic

synthesis, primarily serving as an intermediate in the pharmaceutical and agrochemical

industries.[1][2] Its chemical structure, featuring a nitro-substituted aromatic ring and a

bromoethyl group, imparts a unique reactivity profile that makes it a versatile building block for

a variety of complex molecules.[2] This technical guide provides a comprehensive overview of

the discovery, history, chemical properties, synthesis, and applications of 4-Nitrophenethyl
bromide.

While the specific historical details of the initial discovery and synthesis of 4-Nitrophenethyl
bromide are not readily available in publicly accessible records, its development is intrinsically

linked to the broader advancements in organic chemistry, particularly in the areas of nitration

and bromination reactions of aromatic compounds. Its utility as a synthetic intermediate likely

emerged as chemists explored the functionalization of nitrotoluene derivatives.

Chemical and Physical Properties
4-Nitrophenethyl bromide is a crystalline solid, typically appearing as a light yellow to pale

brown powder.[3] It is sparingly soluble in water but shows good solubility in common organic

solvents such as dichloromethane, tetrahydrofuran (THF), and dimethylformamide (DMF).[3]
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Table 1: Physical and Chemical Properties of 4-
Nitrophenethyl Bromide

Property Value Reference(s)

CAS Number 5339-26-4 [4]

Molecular Formula C₈H₈BrNO₂ [4]

Molecular Weight 230.06 g/mol

Appearance
Light yellow to pale brown

crystalline powder
[3]

Melting Point 67-69 °C

Boiling Point 116 °C at 0.2 mmHg [5]

Density 1.562 g/cm³ [6]

Refractive Index 1.595 [6]

Solubility

Sparingly soluble in water;

Soluble in dichloromethane,

THF, DMF

[3]

Table 2: Spectroscopic Data of 4-Nitrophenethyl
Bromide

Spectrum Type Key Data/Signals Reference(s)

¹H NMR (in CDCl₃)
Signals corresponding to the

aromatic and ethyl protons.
[6][7]

¹³C NMR (in CDCl₃)
Signals for the aromatic and

aliphatic carbons.
[6]

Infrared (IR)
Characteristic peaks for the

nitro group and C-Br bond.
[4]

Mass Spectrometry (MS)

Molecular ion peak and

fragmentation pattern

consistent with the structure.

[4][8]
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Synthesis of 4-Nitrophenethyl Bromide
The synthesis of 4-Nitrophenethyl bromide is most commonly achieved through the

bromination of 4-nitrophenethyl alcohol. This reaction is a standard transformation in organic

synthesis and can be accomplished using various brominating agents.

Experimental Protocol: Synthesis from 4-Nitrophenethyl
Alcohol
This protocol describes a common laboratory-scale synthesis of 4-Nitrophenethyl bromide
from 2-(4-nitrophenyl)ethanol.

Materials:

2-(4-Nitrophenyl)ethanol

Phosphorus tribromide (PBr₃) or Triphenylphosphine (PPh₃) and Carbon tetrabromide (CBr₄)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve 2-(4-nitrophenyl)ethanol in anhydrous

dichloromethane. Cool the solution in an ice bath.

Bromination: Slowly add the brominating agent to the cooled solution.
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Using PBr₃: Add phosphorus tribromide dropwise to the stirred solution. The reaction is

typically exothermic.

Using PPh₃/CBr₄ (Appel Reaction): Add triphenylphosphine and carbon tetrabromide to

the solution.

Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by carefully adding saturated

sodium bicarbonate solution. Separate the organic layer and wash it sequentially with water

and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude 4-Nitrophenethyl bromide by column chromatography on

silica gel, using a mixture of hexane and ethyl acetate as the eluent.

Characterization: Confirm the identity and purity of the product using techniques such as

NMR, IR, and mass spectrometry, and by measuring its melting point.

Applications in Research and Drug Development
The primary utility of 4-Nitrophenethyl bromide lies in its role as a versatile electrophile in

alkylation reactions.[2] The presence of the electron-withdrawing nitro group enhances the

reactivity of the benzylic position, making the bromide a good leaving group in nucleophilic

substitution reactions.

Key Applications:

Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[2] The 4-nitrophenethyl moiety can be introduced into a

target molecule, and the nitro group can be subsequently reduced to an amine, providing a

handle for further functionalization.
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Agrochemical Development: 4-Nitrophenethyl bromide is also utilized in the synthesis of

novel pesticides and herbicides.[2]

Fine Chemical Research: In academic and industrial research, it serves as a starting

material for the preparation of a wide range of nitroaromatic compounds and other complex

organic molecules.[2]

Biochemical Probes: It has been used as a substrate for studying enzymes such as

glutathione S-transferases (GSTs).[5]
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Caption: A general workflow for the synthesis of 4-Nitrophenethyl bromide.

Reactivity and Application Pathway
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Caption: Reactivity and major applications of 4-Nitrophenethyl bromide.

Conclusion
4-Nitrophenethyl bromide is a cornerstone intermediate in modern organic synthesis, with

significant applications in the development of pharmaceuticals and agrochemicals. Its well-

defined chemical properties and predictable reactivity make it an invaluable tool for researchers

and drug development professionals. While the historical origins of its discovery are not

prominently documented, its continued importance in synthetic chemistry is undeniable. This

guide provides a foundational understanding of this key molecule, from its fundamental

properties to its practical applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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